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Compound of Interest

Compound Name: SKA-121

Cat. No.: B610862 Get Quote

Technical Support Center: SKA-121
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stable use of SKA-121 in experimental

settings. All recommendations are based on publicly available data and established best

practices for handling hydrophobic small molecules.

Frequently Asked Questions (FAQs)
Q1: What is SKA-121 and what is its primary mechanism of action?

A1: SKA-121 is a potent and selective positive allosteric modulator of the intermediate-

conductance calcium-activated potassium channel KCa3.1 (also known as IKCa1 or SK4).[1][2]

It enhances the channel's sensitivity to intracellular calcium, leading to membrane

hyperpolarization. This modulation of ion channel activity makes SKA-121 a valuable tool for

studying physiological processes regulated by KCa3.1, such as smooth muscle relaxation and

immune cell activation.

Q2: What are the recommended solvents for dissolving SKA-121?

A2: SKA-121 is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

ethanol. It is poorly soluble in aqueous solutions. For in vitro experiments, it is common practice

to prepare a concentrated stock solution in 100% DMSO and then dilute it to the final working

concentration in the aqueous experimental medium.

Q3: How should I store SKA-121 powder and stock solutions?
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A3: Undissolved SKA-121 powder should be stored at -20°C.[2] Concentrated stock solutions

in DMSO or ethanol should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-20°C or -80°C for long-term stability.

Q4: What is the known stability of SKA-121 in solution?

A4: While specific degradation kinetics for SKA-121 are not extensively published, its stability

in solution is influenced by factors such as the solvent, pH, temperature, and light exposure. As

a hydrophobic compound, it is prone to precipitation when diluted into aqueous buffers from an

organic stock. Proper solution preparation and storage are critical to ensure its stability and

experimental reproducibility.

Troubleshooting Guide
This guide addresses common issues encountered when working with SKA-121 in solution.
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Issue Potential Cause Recommended Solution

Precipitation upon dilution of

DMSO stock into aqueous

media.

SKA-121 is hydrophobic and

has low solubility in aqueous

buffers. The final DMSO

concentration may be too low

to maintain solubility.

- Increase the final DMSO

concentration in your working

solution (typically up to 0.5% is

tolerated by most cell lines, but

should be tested).- Prepare an

intermediate dilution in a co-

solvent mixture (e.g., 50:50

ethanol:PBS) before final

dilution in the aqueous

medium.- Consider the use of

solubilizing agents such as

cyclodextrins or formulating the

compound in a vehicle

containing surfactants like

Cremophor EL, as has been

done for in vivo studies.

Inconsistent experimental

results.

This could be due to the

degradation of SKA-121 in the

stock solution or working

solution.

- Always use freshly prepared

working solutions for your

experiments.- Avoid repeated

freeze-thaw cycles of the stock

solution by preparing single-

use aliquots.- Protect solutions

from light, especially during

long-term storage and

experiments.- Ensure the pH of

your experimental buffer is

within a stable range, as

extreme pH can accelerate the

degradation of small

molecules.

Difficulty dissolving the SKA-

121 powder.

The powder may have

absorbed moisture, affecting

its solubility.

- Ensure the powder is at room

temperature before opening

the vial to prevent

condensation.- Use anhydrous

grade DMSO for preparing the
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stock solution.- Gentle

warming and vortexing can aid

in dissolution.

Data Presentation
Table 1: SKA-121 Properties

Property Value Reference

Molecular Weight 198.23 g/mol

Formula C₁₂H₁₀N₂O

Appearance White to off-white solid N/A

CAS Number 1820708-73-3

Table 2: SKA-121 Solubility

Solvent Solubility Reference

DMSO ≥ 42.86 mg/mL (≥ 216.22 mM)

Ethanol 50 mM

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL N/A

Experimental Protocols
Protocol 1: Preparation of a 10 mM SKA-121 Stock Solution in DMSO

Materials: SKA-121 powder, anhydrous Dimethyl Sulfoxide (DMSO).

Procedure: a. Allow the vial of SKA-121 powder to equilibrate to room temperature before

opening. b. Based on the molecular weight of SKA-121 (198.23 g/mol ), calculate the

required mass for your desired volume of 10 mM stock solution (e.g., for 1 mL of stock, use

1.98 mg of SKA-121). c. Add the appropriate volume of anhydrous DMSO to the vial

containing the SKA-121 powder. d. Vortex the solution until the powder is completely

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b610862?utm_src=pdf-body
https://www.benchchem.com/product/b610862?utm_src=pdf-body
https://www.benchchem.com/product/b610862?utm_src=pdf-body
https://www.benchchem.com/product/b610862?utm_src=pdf-body
https://www.benchchem.com/product/b610862?utm_src=pdf-body
https://www.benchchem.com/product/b610862?utm_src=pdf-body
https://www.benchchem.com/product/b610862?utm_src=pdf-body
https://www.benchchem.com/product/b610862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dissolved. Gentle warming (to no more than 37°C) may be used to aid dissolution. e. Aliquot

the stock solution into smaller, single-use volumes in light-protecting tubes. f. Store the

aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Cell-Based Assays

Materials: 10 mM SKA-121 stock solution in DMSO, pre-warmed cell culture medium or

desired aqueous buffer.

Procedure: a. Thaw a single-use aliquot of the 10 mM SKA-121 stock solution at room

temperature. b. Perform a serial dilution of the stock solution to achieve the final desired

concentration. It is recommended to perform an intermediate dilution step to minimize

precipitation. For example, to achieve a 1 µM final concentration, first dilute the 10 mM stock

1:100 in DMSO to get a 100 µM intermediate solution. Then, dilute this intermediate solution

1:100 into the final aqueous medium. c. Ensure the final concentration of DMSO in the

working solution is compatible with your experimental system (typically ≤ 0.5%). d. Use the

working solution immediately after preparation for best results.
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Caption: Experimental workflow for the preparation and use of SKA-121 solutions.
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Caption: Simplified signaling pathway of KCa3.1 activation potentiated by SKA-121.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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